Cas no 1503100-43-3 (6-Chloro-7-fluoro-3,3-dimethyl-2,3-dihydro-1h-indole)

• Product Name: 6-Chloro-7-fluoro-3,3-dimethyl-2,3-dihydro-1h-indole
• CAS No: 1503100-43-3
• MF: C₁₀H₁₁ClFN
• MW: 199.652445077896
• CID: 5691404
• PubChem ID: 81223050
• Update Time: 2025-05-23

6-Chloro-7-fluoro-3,3-dimethyl-2,3-dihydro-1h-indole Chemical and Physical Properties

Names and Identifiers

• 1503100-43-3
• 6-chloro-7-fluoro-3,3-dimethyl-2,3-dihydro-1H-indole
• EN300-1145416
• AKOS019794406
• 1H-Indole, 6-chloro-7-fluoro-2,3-dihydro-3,3-dimethyl-
• 6-Chloro-7-fluoro-3,3-dimethyl-2,3-dihydro-1h-indole

• Inchi： 1S/C10H11ClFN/c1-10(2)5-13-9-6(10)3-4-7(11)8(9)12/h3-4,13H,5H2,1-2H3
• InChI Key： KYRBAWDVKSRXBQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1F)NCC2(C)C

Computed Properties

• Exact Mass: 199.0564052g/mol
• Monoisotopic Mass: 199.0564052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.180±0.06 g/cm3(Predicted)
• Boiling Point: 250.0±40.0 °C(Predicted)
• pka: 3.04±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 6-Chloro-7-fluoro-3,3-dimethyl-2,3-dihydro-1h-indole

Recent Advances in the Study of 6-Chloro-7-fluoro-3,3-dimethyl-2,3-dihydro-1h-indole (CAS: 1503100-43-3)

The compound 6-Chloro-7-fluoro-3,3-dimethyl-2,3-dihydro-1h-indole (CAS: 1503100-43-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a valuable candidate for drug development.

One of the key areas of interest is the compound's role as a building block in the synthesis of novel bioactive molecules. Researchers have successfully utilized 6-Chloro-7-fluoro-3,3-dimethyl-2,3-dihydro-1h-indole as a precursor in the development of kinase inhibitors, which are critical in targeting signaling pathways involved in cancer and inflammatory diseases. The presence of both chloro and fluoro substituents enhances the compound's reactivity and binding affinity, making it a versatile intermediate in medicinal chemistry.

In a recent study published in the Journal of Medicinal Chemistry, the compound was evaluated for its inhibitory effects on specific protein kinases. The results demonstrated significant activity against a panel of kinases, with particular efficacy in disrupting aberrant signaling in cancer cell lines. These findings underscore the potential of 6-Chloro-7-fluoro-3,3-dimethyl-2,3-dihydro-1h-indole as a scaffold for designing next-generation kinase inhibitors.

Another notable application of this compound lies in its use as a probe for studying enzyme mechanisms. Its structural rigidity and electronic properties make it an ideal candidate for elucidating the binding modes and catalytic mechanisms of enzymes involved in drug metabolism. Recent crystallographic studies have provided insights into the interactions between the compound and target enzymes, offering valuable information for rational drug design.

Despite these advancements, challenges remain in optimizing the pharmacokinetic and pharmacodynamic profiles of derivatives based on 6-Chloro-7-fluoro-3,3-dimethyl-2,3-dihydro-1h-indole. Ongoing research aims to address these issues through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 6-Chloro-7-fluoro-3,3-dimethyl-2,3-dihydro-1h-indole (CAS: 1503100-43-3) represents a promising chemical entity with diverse applications in drug discovery and development. Its unique structural features and biological activities make it a valuable tool for researchers aiming to tackle complex diseases. Future studies will likely focus on expanding its therapeutic potential and overcoming existing limitations to fully harness its benefits.